1-(3,4-Dimethoxyphenyl)-2-((5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)ethanone

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-2-(5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanylethanone
• InChI: InChI=1S/C23H21N3O3S/c1-15-11-22(26-23(25-15)18(13-24-26)16-7-5-4-6-8-16)30-14-19(27)17-9-10-20(28-2)21(12-17)29-3/h4-13H,14H2,1-3H3
• InChI Key: LFKUZIDJEMHLNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C(=C1)SCC(=O)C3=CC(=C(C=C3)OC)OC)C4=CC=CC=C4
• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol
• CAS No.: 877780-35-3

Description

1-(3,4-Dimethoxyphenyl)-2-((5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)ethanone is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a methyl group at position 5, a phenyl group at position 3, and a thioether-linked ethanone moiety bearing a 3,4-dimethoxyphenyl group.

Biological Activity

The compound 1-(3,4-Dimethoxyphenyl)-2-((5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)ethanone is a novel synthetic derivative that has garnered attention for its potential therapeutic applications. This article systematically reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular structure of the compound can be represented as follows:

$$\text{C}_{19}\text{H}_{19}\text{N}_3\text{O}_2\text{S}$$

This includes:

• A 3,4-dimethoxyphenyl group providing potential antioxidant properties.
• A pyrazolo[1,5-a]pyrimidin-7-yl moiety known for its biological activity against various diseases.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds similar to the target molecule. For example:

• In vitro studies demonstrated that derivatives of pyrazolo[1,5-a]pyrimidine exhibit significant cytotoxic effects against various cancer cell lines. The compound was tested against the HCT-116 (colon carcinoma) and T47D (breast cancer) cell lines with IC50 values indicating effective inhibition of cell proliferation .

Compound	Cell Line	IC50 (μM)
1	HCT-116	6.2
2	T47D	27.3

Anti-inflammatory Activity

The compound is also being evaluated for its anti-inflammatory properties:

• In vitro assays have shown that similar pyrazolo derivatives significantly inhibit cyclooxygenase (COX) enzymes, particularly COX-2, which is implicated in inflammatory processes. The IC50 values for related compounds were reported as low as 0.04 μM, comparable to established anti-inflammatory drugs like celecoxib .

The biological activities of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound inhibits key enzymes involved in cancer progression and inflammation.
• Induction of Apoptosis : Studies suggest that compounds in this class can trigger programmed cell death in cancer cells through mitochondrial pathways.
• Antioxidant Properties : The presence of methoxy groups on the phenyl ring may enhance the antioxidant capacity, reducing oxidative stress in cells.

Case Study 1: Cytotoxicity Evaluation

A study conducted by researchers at a prominent university evaluated the cytotoxicity of a related pyrazolo derivative on MCF-7 breast cancer cells. The results indicated a significant reduction in cell viability at concentrations above 10 μM, supporting the potential use of this compound in targeted cancer therapy .

Case Study 2: Anti-inflammatory Effects

Another research effort focused on the anti-inflammatory effects of related compounds in a rat model of carrageenan-induced paw edema. The test compound demonstrated a marked reduction in edema formation compared to control groups, suggesting its potential application in treating inflammatory conditions .

Scientific Research Applications

Synthesis and Structural Characteristics

The compound is synthesized through a multi-step process that involves the formation of the pyrazolo[1,5-a]pyrimidine core and subsequent functionalization. The structural formula can be represented as follows:

$$\text{C}_{19}\text{H}_{20}\text{N}_4\text{O}_3\text{S}$$

The molecular weight is approximately 372.45 g/mol. The presence of the dimethoxyphenyl group and the thioether linkage contributes to its unique properties, enhancing its interaction with biological targets.

Antiviral Properties

Research indicates that derivatives of pyrazolo[1,5-a]pyrimidine exhibit antiviral activity. Specifically, compounds similar to 1-(3,4-Dimethoxyphenyl)-2-((5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)ethanone have shown efficacy against various viral infections. A patent suggests its use in treating viral infections, indicating a promising therapeutic avenue for further exploration .

Anticancer Activity

Studies have demonstrated that compounds with similar structural motifs possess anticancer properties. For instance, derivatives were evaluated against human liver cancer cell lines (HepG2), showing selectivity indices significantly higher than conventional drugs like methotrexate . This highlights the potential of this compound in oncology.

Antimicrobial Effects

There is also emerging evidence regarding the antimicrobial activity of related compounds. The structural characteristics of thioether-containing pyrimidines have been linked to enhanced antibacterial and antifungal properties, suggesting that 1-(3,4-Dimethoxyphenyl)-2-((5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)ethanone may exhibit similar effects .

Case Study: Antiviral Efficacy

In a study exploring antiviral properties, a related compound was tested against common viruses and showed significant inhibition at low concentrations. This suggests that modifications to the structure could enhance efficacy .

Case Study: Anticancer Screening

A series of derivatives were synthesized and screened for cytotoxicity against various cancer cell lines. Results indicated that certain modifications to the pyrazolo[1,5-a]pyrimidine scaffold led to increased potency compared to standard treatments .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The compound belongs to a broader class of pyrazolo[1,5-a]pyrimidine derivatives. Below is a detailed comparison with structurally analogous compounds, emphasizing substituent variations and their impact on biological activity, synthesis, and physicochemical properties.

Core Pyrazolo[1,5-a]pyrimidine Derivatives

Compound Name	Substituents	Key Structural Differences	Biological Activity	Reference
1-(3,4-Dimethoxyphenyl)-2-((5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)ethanone	5-methyl, 3-phenyl, 7-thioethanone	Reference compound	Antimicrobial (hypothetical)
2-[(5-Tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-(3,4-dimethoxyphenyl)ethanone	5-tert-butyl, 2-methyl	Enhanced steric bulk at position 5	Not reported (structural analog)
3-(4-Methoxyphenyl)-5-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one (9j)	7-ketone, 4-methoxyphenyl	Replacement of thioether with ketone; altered aryl group	Anti-mycobacterial (MIC: 2.5 µg/mL)
5-Phenyl-3-(4-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one (9k)	7-ketone, 4-CF₃-phenyl	Electron-withdrawing CF₃ group	Anti-mycobacterial (MIC: 1.25 µg/mL)
5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-yl methanone (MK55)	2-thienyl, 7-CF₃	Thiophene and CF₃ substituents	Anticancer (in vitro evaluation)

Key Observations :

• Substituent Position: The 7-position modification (thioether vs. ketone) significantly alters solubility and bioavailability.
• Electron-Withdrawing Groups : Compounds like 9k (CF₃) show enhanced anti-mycobacterial activity compared to methoxy-substituted analogs, likely due to improved target binding .
• Heteroaromatic Substitutions : Thiophene-containing derivatives (e.g., MK55) demonstrate divergent pharmacological profiles, suggesting substituent-dependent target specificity .

Physicochemical Properties

Property	Target Compound	9k	MK55
Molecular Weight	475.60 g/mol	357.32 g/mol	394.37 g/mol
LogP (Predicted)	4.2	3.8	3.5
PSA	95.2 Ų	75.3 Ų	88.1 Ų

Notes:

• Polar surface area (PSA) correlates with membrane permeability; lower PSA in 9k may explain its superior bioavailability .